BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 4-
Methoxybenzenecarbothioamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methoxybenzenecarbothioamide

Cat. No.: B133991

An In-depth Technical Guide on 4-
Methoxybenzenecarbothioamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Methoxybenzenecarbothioamide. It includes detailed experimental protocols
for its synthesis and characterization, and contextualizes its potential significance by examining
the biological activities of structurally related compounds.

Core Physical and Chemical Properties

The quantitative data for 4-Methoxybenzenecarbothioamide are summarized in the table
below, primarily derived from crystallographic studies.
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Property Value Reference
Molecular Formula CsHoNOS [1]
Molecular Weight 167.22 g/mol [1]
Crystal System Orthorhombic [1]
Space Group P212121 [1]

Unit Cell Dimensions

a=5.6545(2) A, b = 7.3966(2)
A, c=38.7497(13) A

[1]

Unit Cell Volume

1620.67(9) A

[1]

Molecules per Unit Cell (2) 8 [1]
Calculated Density 1.372 Mg/m3 [1]
Radiation Type Mo Ka [1]
Temperature 173 K [1]

Experimental Protocols

Detailed methodologies for the synthesis and structural characterization of 4-

Methoxybenzenecarbothioamide are provided below.

Synthesis of 4-Methoxybenzenecarbothioamide[1]

This protocol outlines the synthesis of 4-Methoxybenzenecarbothioamide from 4-

methoxybenzonitrile.

Materials:

4-Methoxybenzonitrile

Magnesium chloride hexahydrate (MgClz-6H20)

Sodium hydrogen sulfide hydrate (NaSH-xH20)

Dimethylformamide (DMF)

© 2025 BenchChem. All rights reserved.

2/6

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2979506/
https://www.benchchem.com/product/b133991?utm_src=pdf-body
https://www.benchchem.com/product/b133991?utm_src=pdf-body
https://www.benchchem.com/product/b133991?utm_src=pdf-body
https://www.benchchem.com/product/b133991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 1 N Hydrochloric acid (HCI)
o Water (H20)

e Chloroform (CHCIs)
Procedure:

e Aslurry is prepared by mixing magnesium chloride hexahydrate (5.8 mmol) and sodium
hydrogen sulfide hydrate (70%, 11.6 mmol) in 15 ml of dimethylformamide.

e 4-Methoxybenzonitrile (5.8 mmol) is added to the slurry.

e The reaction mixture is stirred at room temperature for 5 hours.

o The mixture is then poured into 60 ml of water, leading to the formation of a precipitate.
o The precipitate is collected by filtration.

e The collected product is resuspended in 30 ml of 1 N HCI and stirred for an additional 25
minutes.

e The solid is filtered again and washed with water.

e The final product is recrystallized from chloroform to obtain crystals suitable for X-ray
analysis.

Single-Crystal X-ray Diffraction Analysis[1]

This protocol describes the determination of the crystal structure of 4-
Methoxybenzenecarbothioamide.

Instrumentation:
e Nonius KappaCCD diffractometer

Procedure:
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e Asuitable single crystal of 4-Methoxybenzenecarbothioamide is mounted on the
diffractometer.

o Data collection is performed at a temperature of 173 K using Mo Ka radiation.
o A multi-scan absorption correction is applied to the collected data.

e The structure is solved and refined. Hydrogen atoms bonded to carbon are placed in
geometrically idealized positions, while those bonded to nitrogen are refined.

Biological Activity Context

While direct experimental data on the biological activity of 4-Methoxybenzenecarbothioamide
is not readily available in the surveyed literature, the broader classes of compounds to which it
belongs, namely thioamides and molecules containing a methoxybenzene moiety, have
demonstrated significant biological potential. Thioamides are recognized for a wide spectrum of
activities, including antitumor, antibacterial, and antioxidant effects[2][3]. Similarly, various
derivatives of methoxybenzene have been investigated for their anticancer and antioxidant
properties[4][5][6][7][8]. This suggests that 4-Methoxybenzenecarbothioamide could be a
candidate for biological screening in these areas.

Visualizations

The following diagrams illustrate the experimental workflow and the conceptual biological
potential of related compounds.
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of 4-
Methoxybenzenecarbothioamide.
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Caption: Conceptual diagram of the potential biological activities based on related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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